2-Sulfanylbenzamide
Overview
Description
2-Sulfanylbenzamide is a chemical compound with the molecular formula C7H7NOS and a molecular weight of 153.2 . It is also known by its IUPAC name, 2-sulfanylbenzamide .
Molecular Structure Analysis
The InChI code for 2-Sulfanylbenzamide is 1S/C7H7NOS/c8-7(9)5-3-1-2-4-6(5)10/h1-4,10H,(H2,8,9) . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
2-Sulfanylbenzamide has a melting point of 145-146 degrees Celsius .Scientific Research Applications
Antibacterial Activity
2-Sulfanylbenzamide has been shown to exhibit effective metal chelate activity and has been tested for antibacterial activity against various bacteria, showing promise as a potential antibacterial agent .
Antioxidant Properties
This compound has also been characterized for its antioxidant properties, which could be beneficial in pharmaceutical applications where oxidative stress is a concern .
Nanoparticle-Based Agriculture
Although not directly related to 2-Sulfanylbenzamide, nanoparticle-based formulations have been investigated for plant health management and soil improvement, which could be an area of application for various benzamide compounds including 2-Sulfanylbenzamide .
Pharmacological Research
Benzimidazoles, a class of compounds related to benzamides, have shown promising applications in biological and clinical studies, suggesting potential research applications for 2-Sulfanylbenzamide in pharmacology .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary target of 2-Sulfanylbenzamide is the viral protein NCp7 . This protein is a key component of the Human Immunodeficiency Virus (HIV), and it plays a crucial role in the virus’s ability to infect cells and replicate .
Mode of Action
2-Sulfanylbenzamide interacts with its target by disrupting zinc coordination in the viral protein NCp7 . This disruption inhibits the normal function of the protein, thereby reducing the virus’s ability to infect cells and replicate .
Biochemical Pathways
It is known that the compound’s action on the viral protein ncp7 disrupts the normal life cycle of the hiv virus . This disruption likely affects multiple biochemical pathways involved in viral replication and infection.
Pharmacokinetics
2-Sulfanylbenzamide thioesters are useful as topical microbicides, but they are too unstable to be used systemically . To overcome this limitation, a nitroimidazole prodrug was used to protect the 2-Sulfanylbenzamide, providing it with blood stability and oral bioavailability . Studies on the molecule called nipamovir were performed to assess the rate of prodrug cleavage, antiviral activity, mechanism of metabolism, and in vivo pharmacokinetics in several different species .
Result of Action
The result of 2-Sulfanylbenzamide’s action is a reduction in the ability of the HIV virus to infect cells and replicate . This can potentially slow the progression of HIV infection and reduce the viral load in the body .
Action Environment
The efficacy and stability of 2-Sulfanylbenzamide can be influenced by various environmental factors. For instance, the presence of other substances in the environment, such as blood or other bodily fluids, could potentially interfere with the compound’s action . Additionally, the compound’s stability and efficacy could be affected by factors such as temperature, pH, and the presence of other chemical substances
properties
IUPAC Name |
2-sulfanylbenzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NOS/c8-7(9)5-3-1-2-4-6(5)10/h1-4,10H,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIDMSOMIFFTEJO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)N)S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90325633 | |
Record name | 2-sulfanylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90325633 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Sulfanylbenzamide | |
CAS RN |
5697-20-1 | |
Record name | NSC514219 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=514219 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-sulfanylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90325633 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-sulfanylbenzamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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